Cas no 946302-21-2 (N-(2-chlorophenyl)-1-(2-methylphenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide)

• Product Name: N-(2-chlorophenyl)-1-(2-methylphenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide
• CAS No: 946302-21-2
• MF: C₂₀H₁₇ClN₂O₂
• MW: 352.814183950424
• CID: 5504270
• Update Time: 2025-06-15

N-(2-chlorophenyl)-1-(2-methylphenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-chlorophenyl)-1-[(2-methylphenyl)methyl]-2-oxopyridine-3-carboxamide
• N-(2-chlorophenyl)-1-(2-methylphenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide

• Inchi： 1S/C20H17ClN2O2/c1-14-7-2-3-8-15(14)13-23-12-6-9-16(20(23)25)19(24)22-18-11-5-4-10-17(18)21/h2-12H,13H2,1H3,(H,22,24)
• InChI Key： LYJDCXKWYWAGHE-UHFFFAOYSA-N
• SMILES： C1(=O)N(CC2=CC=CC=C2C)C=CC=C1C(NC1=CC=CC=C1Cl)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(2-chlorophenyl)-1-(2-methylphenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide

Research Brief on N-(2-chlorophenyl)-1-(2-methylphenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide (CAS: 946302-21-2)

N-(2-chlorophenyl)-1-(2-methylphenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide (CAS: 946302-21-2) is a synthetic small molecule that has garnered significant attention in recent chemical biology and pharmaceutical research. This compound belongs to the dihydropyridine carboxamide class and exhibits potential pharmacological properties, particularly in the modulation of specific biological targets. Recent studies have explored its structural-activity relationships, pharmacokinetics, and therapeutic applications, positioning it as a promising candidate for further drug development.

The primary focus of current research on this compound revolves around its mechanism of action and potential therapeutic indications. Preliminary in vitro and in vivo studies suggest that it may interact with key enzymes or receptors involved in inflammatory pathways, making it a candidate for anti-inflammatory or immunomodulatory therapies. Structural analyses indicate that the 2-chlorophenyl and 2-methylphenyl substituents play critical roles in its binding affinity and selectivity, which are areas of active investigation.

Recent advancements in synthetic chemistry have enabled more efficient production of this compound, facilitating further biological evaluation. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its stability under physiological conditions and its favorable bioavailability profile in rodent models. These findings are particularly significant for its potential transition into preclinical development stages.

Ongoing research is also exploring the compound's potential in addressing unmet medical needs. For instance, its structural similarity to known kinase inhibitors has prompted investigations into its efficacy against specific cancer cell lines. Early results from cell-based assays show promising inhibitory effects on proliferation, though comprehensive toxicology studies are still required to assess its safety profile.

The compound's unique chemical structure, characterized by the dihydropyridine core with specific aromatic substitutions, presents opportunities for structural optimization. Several research groups are currently working on derivative synthesis to enhance its pharmacological properties while minimizing potential off-target effects. These efforts are documented in recent patent applications, highlighting the commercial interest in this chemical entity.

From a drug development perspective, the progress on this compound exemplifies the integration of medicinal chemistry and biological screening in modern pharmaceutical research. The availability of its crystal structure has enabled computational modeling studies that provide insights into its binding modes, further guiding rational drug design approaches. These multidisciplinary investigations underscore the compound's potential as a lead structure for future therapeutic agents.

As research continues, the scientific community anticipates more detailed reports on this compound's target engagement, selectivity profiles, and in vivo efficacy across different disease models. The current body of evidence positions N-(2-chlorophenyl)-1-(2-methylphenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide as a molecule of significant interest with potential applications in multiple therapeutic areas, warranting continued investigation and development.